![molecular formula C12H17Cl2NO B1521086 3-[(4-Chlorophenoxy)methyl]piperidine hydrochloride CAS No. 1185296-38-1](/img/structure/B1521086.png)
3-[(4-Chlorophenoxy)methyl]piperidine hydrochloride
Overview
Description
3-[(4-Chlorophenoxy)methyl]piperidine hydrochloride, commonly known as CMPH, is a synthetic compound used in scientific research and laboratory experiments. It is a derivative of piperidine, a nitrogenous heterocyclic compound, and has a molecular formula of C9H14ClNO2•HCl. CMPH is used in the synthesis of various organic compounds and has a number of applications in scientific research.
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research , where it serves as a biochemical tool for the study of protein expression, function, and interactions. Its specific role can involve the modification of proteins or peptides to study their structure-function relationships .
Biochemical Synthesis
As a reagent, 3-[(4-Chlorophenoxy)methyl]piperidine hydrochloride is employed in the synthesis of complex biochemicals. It can act as an intermediate in the creation of novel compounds with potential therapeutic applications .
Pharmaceutical Intermediates
The compound is used in the pharmaceutical industry as an intermediate. It can be a building block in the synthesis of various drugs, particularly those that target neurological pathways, given its piperidine backbone .
Histamine Receptor Research
In the field of histamine receptor research, this chemical serves as a reactant in the synthesis of piperazine derivatives. These derivatives are studied for their potential as histamine H4 receptor antagonists, which could lead to new treatments for allergic and inflammatory conditions .
Chemical Library Construction
3-[(4-Chlorophenoxy)methyl]piperidine hydrochloride: may be included in chemical libraries used for high-throughput screening. These libraries are vital for discovering new lead compounds in drug development processes .
Environmental Studies
The compound’s unique structure allows for its use in environmental studies, particularly in the analysis of chemical interactions within ecosystems. It can be used to trace chemical distribution or to study the impact of synthetic compounds on the environment .
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard or reference material when developing new analytical methods or calibrations for detecting similar organic compounds .
Educational Purposes
Lastly, it can be used for educational purposes in advanced chemistry and pharmacology courses to demonstrate the synthesis and application of piperidine-based compounds in research and industry .
properties
IUPAC Name |
3-[(4-chlorophenoxy)methyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO.ClH/c13-11-3-5-12(6-4-11)15-9-10-2-1-7-14-8-10;/h3-6,10,14H,1-2,7-9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFIMEIXPXFBBLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)COC2=CC=C(C=C2)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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